2-(1-azepanyl)-5-(2-hydroxybenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-2-(azepan-1-yl)-5-[(2-hydroxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C16H18N2O2S/c19-13-8-4-3-7-12(13)11-14-15(20)17-16(21-14)18-9-5-1-2-6-10-18/h3-4,7-8,11,19H,1-2,5-6,9-10H2/b14-11-
• InChI Key: DHDPQLHDIHKBLD-KAMYIIQDSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NC(=O)C(=CC3=CC=CC=C3O)S2
• Isomeric SMILES: C1CCCN(CC1)C2=NC(=O)/C(=C/C3=CC=CC=C3O)/S2
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

2-(1-azepanyl)-5-(2-hydroxybenzylidene)-1,3-thiazol-4(5H)-one, also known as Azepinone, is a heterocyclic organic compound. It is a thiazolone derivative that has shown potential in various scientific research applications.

Scientific Research Applications

Structural Analysis and Synthesis Methods

Crystal Structure and Spectral Studies : The structural characteristics of related compounds, such as azepine derivatives, have been elucidated through crystal structure and spectral studies. For instance, Shankar et al. (2014) detailed the crystal structures of 5-methyl-5H-dibenzo[b,f]azepine and its derivatives, highlighting the azepine ring's boat conformation and the importance of C–H⋯π short contacts (Shankar et al., 2014). Such analyses are crucial for understanding the molecular interactions and stability of similar compounds.

Synthesis of Thiadiazoles : The synthesis of new 1,3,4-thiadiazoles substituted with oxazepine and benzoxazepine moieties has been reported by Alrammahi et al. (2017), demonstrating a method to yield compounds with potential biological, pharmaceutical, and medicinal applications (Alrammahi et al., 2017). This method could potentially be adapted for synthesizing 2-(1-azepanyl)-5-(2-hydroxybenzylidene)-1,3-thiazol-4(5H)-one, offering a pathway to explore its applications further.

Potential Biological Activities

Antiproliferative and Antimicrobial Properties : Research on Schiff bases derived from 1,3,4-thiadiazole compounds, as discussed by Gür et al. (2020), has shown significant DNA protective ability and antimicrobial activity. Such studies suggest that compounds with a 1,3,4-thiadiazole core, similar to our compound of interest, might possess valuable biological properties that could be harnessed for therapeutic purposes (Gür et al., 2020).

Antitumor Activities : The investigation into the synthesis, crystal structure, and antitumor activity of compounds related to this compound, such as thiazolyl-ethylidene hydrazino-thiazole derivatives, reveals promising antitumor potential against various cancer cell lines. This suggests that further exploration of this compound could uncover valuable antitumor properties (Al-Mutabagani et al., 2021).